Cas no 1805743-04-7 (1-Bromo-3-(4-ethoxy-2-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-ethoxy-2-ethylphenyl)propan-2-one
• CAS No: 1805743-04-7
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 4974767
• Update Time: 2025-10-23

1-Bromo-3-(4-ethoxy-2-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-ethoxy-2-ethylphenyl)propan-2-one

• Inchi： 1S/C13H17BrO2/c1-3-10-8-13(16-4-2)6-5-11(10)7-12(15)9-14/h5-6,8H,3-4,7,9H2,1-2H3
• InChI Key： FKHIHVKQZFJQEO-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1CC)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(4-ethoxy-2-ethylphenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(4-ethoxy-2-ethylphenyl)propan-2-one (CAS: 1805743-04-7)

1-Bromo-3-(4-ethoxy-2-ethylphenyl)propan-2-one (CAS: 1805743-04-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

The compound has garnered attention due to its unique structural features, which make it a versatile building block for the development of novel therapeutics. Recent publications have explored its use in the synthesis of kinase inhibitors and other small-molecule drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of compounds targeting inflammatory pathways, showcasing its potential in drug discovery.

In terms of synthetic methodologies, advancements have been made in optimizing the yield and purity of 1-Bromo-3-(4-ethoxy-2-ethylphenyl)propan-2-one. A recent paper in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, emphasizing the use of green chemistry principles. This development is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations.

Mechanistic studies have also shed light on the compound's interactions at the molecular level. Research published in Bioorganic & Medicinal Chemistry Letters revealed that 1-Bromo-3-(4-ethoxy-2-ethylphenyl)propan-2-one exhibits selective binding to certain protein targets, suggesting its utility in designing targeted therapies. These findings are supported by computational modeling and in vitro assays, which provide a robust foundation for further investigation.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing studies are addressing these gaps, with preliminary data indicating favorable bioavailability and low cytotoxicity. Future research directions may include in vivo studies to validate its therapeutic potential and explore its applications in treating specific diseases.

In conclusion, 1-Bromo-3-(4-ethoxy-2-ethylphenyl)propan-2-one (CAS: 1805743-04-7) represents a promising candidate in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential therapeutic applications underscore the importance of continued investigation. This brief highlights the latest advancements and sets the stage for future explorations in this rapidly evolving field.